2-Amino-2-(4-vinylphenyl)ethanol

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 2-amino-2-(4-ethenylphenyl)ethanol
• InChI: InChI=1S/C10H13NO/c1-2-8-3-5-9(6-4-8)10(11)7-12/h2-6,10,12H,1,7,11H2
• InChI Key: LDOMNNDGSDFWMT-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(C=C1)C(CO)N

Description

2-Amino-2-(4-vinylphenyl)ethanol is a β-amino alcohol characterized by a phenyl ring substituted with a vinyl group (–CH=CH₂) at the para position and an ethanolamine moiety (–CH(NH₂)CH₂OH). The compound’s vinyl group confers unique electronic and reactive characteristics, distinguishing it from derivatives with electron-donating or withdrawing substituents .

Preparation Methods

Asymmetric Reduction of 4-Vinylacetophenone

• Method : The asymmetric reduction of 4-vinylacetophenone using chiral borane reagents or other chiral catalysts is a common route to obtain enantiomerically enriched 2-Amino-2-(4-vinylphenyl)ethanol.
• Catalysts : Chiral borane complexes or other asymmetric hydrogenation catalysts.
• Outcome : High enantiomeric purity of the product.
• Industrial Relevance : Scalable for industrial production with optimization of catalyst, solvent, and reaction conditions to maximize yield and enantiomeric excess.

Hydroamination of Styrene Derivatives

• Method : Hydroamination of styrene derivatives catalyzed by transition metals such as palladium or rhodium.
• Catalysts : Palladium, rhodium complexes.
• Reaction : Addition of an amino group across the vinyl double bond leading to amino alcohol formation.
• Advantages : Direct formation of amino alcohols from simple styrene precursors.

Catalytic Hydrogenation Using Organic Hydrogen Donors

• Method : Reduction of nitro or ketone precursors to the amino alcohol using palladium on carbon (Pd/C) catalyst in the presence of organic hydrogen donors like ammonium formate.
• Solvents : Alcoholic solvents such as methanol or ethanol.
• Conditions : Mild temperatures (30–70°C), typically around 60–70°C.
• Advantages : Avoids the use of gaseous hydrogen, improving safety and suitability for industrial scale-up.
• Example : Reduction of (R)-2-[[2-(4-nitrophenyl)ethyl]amino]-1-phenylethyl alcohol monohydrochloride to (R)-2-[[2-(4-aminophenyl)ethyl]amino]-1-phenylethyl alcohol with yields up to 91.7%.

Detailed Experimental Data and Reaction Conditions

Preparation Method	Catalyst/Agent	Solvent	Temperature (°C)	Yield (%)	Notes
Asymmetric reduction of ketone	Chiral borane reagent	Various	Ambient	High	High enantiomeric purity product; scalable for industrial use
Hydroamination of styrene	Pd or Rh catalyst	Not specified	Not specified	Not specified	Transition metal catalyzed; direct amino alcohol formation
Catalytic hydrogenation	10% Pd/C + ammonium formate	Methanol or ethanol	30–70 (preferably 60–70)	91.7	Organic hydrogen donor replaces gaseous hydrogen; mild, safe, suitable for industrial scale
Recrystallization purification	-	Ethyl acetate/normal heptane	Room temp	-	Used to purify intermediates such as N-Boc-2-(4-aminophenyl)ethanol

Notes on Industrial Production

• Industrial processes favor catalytic hydrogenation using organic hydrogen donors due to safety and equipment considerations.
• Choice of catalyst loading, solvent volume, and molar ratios are critical for optimizing yield and purity.
• The use of palladium on carbon with ammonium formate in methanol at 60–70°C is a preferred method for large-scale synthesis.
• Recrystallization steps with ethyl acetate and normal heptane are common for purification of intermediates and final products.

Summary of Key Research Findings

• Asymmetric synthesis routes provide high enantiomeric purity but may require expensive chiral catalysts.
• Hydroamination offers a direct synthetic approach but requires specific transition metal catalysts.
• Catalytic hydrogenation using organic hydrogen donors like ammonium formate is a mild, efficient, and industrially viable method.
• Purification by recrystallization is essential to obtain high-purity amino alcohols.
• The synthetic methods described are well-documented in patents and chemical supplier literature, confirming their reliability and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-AMINO-2-(4-VINYLPHENYL)ETHAN-1-OL undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The vinyl group can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts like palladium on carbon for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield oxides, while reduction can produce amines or alcohols .

Scientific Research Applications

2-AMINO-2-(4-VINYLPHENYL)ETHAN-1-OL has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-AMINO-2-(4-VINYLPHENYL)ETHAN-1-OL involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with various biomolecules, while the vinyl group can participate in addition reactions, leading to the formation of new compounds with potential biological activity .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Physical Properties

The table below compares key physical properties of 2-Amino-2-(4-vinylphenyl)ethanol with its analogs:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent (4-position)	Boiling Point (°C)	Melting Point (°C)	Solubility
2-Amino-2-(4-vinylphenyl)ethanol	Not available	C₁₀H₁₃NO	163.22	Vinyl (CH₂=CH–)	–	–	Low water solubility (hypothesized)
2-Amino-2-(4-methoxyphenyl)ethanol	138713-55-0	C₉H₁₃NO₂	167.21	Methoxy (OCH₃)	–	–	Moderate in polar solvents
2-Amino-2-(4-fluorophenyl)ethanol	174770-74-2	C₈H₁₀FNO	155.17	Fluoro (F)	–	–	Likely soluble in ethanol
2-(4-Aminophenyl)ethanol	104-10-9	C₈H₁₁NO	137.18	Amino (NH₂)	–	–	High water solubility
(R)-2-Amino-2-(4-chlorophenyl)ethanol	1067658-27-8	C₈H₁₀ClNO	171.62	Chloro (Cl)	–	–	Soluble in DMSO
2-Amino-2-(4-methylphenyl)ethanol	157142-48-8	C₉H₁₃NO	151.21	Methyl (CH₃)	300.9*	–	Limited data

*Reported boiling point for the methyl derivative at 760 mmHg .

Key Observations:

• Substituent Effects :
  • Electron-donating groups (e.g., methoxy, methyl) increase hydrophobicity, reducing water solubility.
  • Electron-withdrawing groups (e.g., fluoro, chloro) may enhance acidity of the hydroxyl group, influencing hydrogen-bonding interactions .
  • Vinyl group : The conjugated double bond in the vinyl substituent likely lowers solubility in water but increases reactivity in polymerization or cross-linking reactions.